Cas no 1783738-21-5 (3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one)

• Product Name: 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one
• CAS No: 1783738-21-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5941456
• PubChem ID: 84772769
• Update Time: 2025-06-08

3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one
• EN300-1773778
• 1783738-21-5

• Inchi： 1S/C11H15NO2/c1-8-4-3-5-10(14-2)11(8)9(13)6-7-12/h3-5H,6-7,12H2,1-2H3
• InChI Key： UECLWVJZXCZGLK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(CCN)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one

3-Amino-1-(2-Methoxy-6-Methylphenyl)propan-1-one (CAS No. 1783738-21-5): An Overview of Its Structure, Properties, and Applications

3-Amino-1-(2-methoxy-6-methylphenyl)propan-1-one (CAS No. 1783738-21-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as AMMP, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one, including its chemical structure, physical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

The molecular formula of 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one is C₁₂H₁₅NO₂, with a molecular weight of approximately 209.25 g/mol. The compound features a substituted phenyl ring with a methoxy and methyl group at the 2 and 6 positions, respectively, attached to a propanone moiety with an amino group at the terminal position. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

The solubility of 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one in various solvents is an important consideration for its use in laboratory settings. It is moderately soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in non-polar solvents like hexane and toluene. The compound's melting point is around 95°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxy-6-methylacetophenone with an appropriate amine derivative under controlled conditions. For instance, the reaction of 2-methoxy-6-methylacetophenone with aminopropanol in the presence of a catalyst such as sodium hydride can yield the desired product with high purity and yield.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination. This method is particularly useful for synthesizing complex molecules with high regioselectivity and stereoselectivity. Recent advancements in catalytic systems have further improved the efficiency and scalability of these reactions, making them more suitable for industrial applications.

Biological Activities and Applications

The biological activities of 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one have been extensively studied in recent years, revealing its potential as a lead compound for drug discovery. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that AMMP can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one has demonstrated anti-inflammatory effects in preclinical studies. Studies have reported that AMMP can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases like rheumatoid arthritis.

Recent Research Developments

The latest research on 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one has focused on optimizing its pharmacological properties for therapeutic applications. One study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of AMMP derivatives to identify more potent and selective inhibitors. The results showed that modifications to the phenyl ring or the amino group could significantly enhance the compound's biological activity while reducing off-target effects.

Another area of active research is the development of prodrugs based on 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one to improve its pharmacokinetic properties. Prodrugs are designed to be inactive or less active until they are metabolized in vivo, thereby enhancing their bioavailability and reducing side effects. Recent studies have demonstrated that prodrugs derived from AMMP exhibit improved oral bioavailability and extended half-life compared to the parent compound.

Conclusion

In conclusion, 3-amino-1-(2-methoxy-6-methylphenyl)propan-1-one (CAS No. 1783738-21-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As more studies are conducted, it is likely that AMMP will play an increasingly important role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.